Cas no 2375260-88-9 (Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1))

• Product Name: Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1)
• CAS No: 2375260-88-9
• MF: C₁₀H₁₃ClF₃N
• MW: 239.665132284164
• CID: 5923360
• PubChem ID: 145867542
• Update Time: 2025-06-13

Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1)
• 3-(1,1,1-trifluoro-2-methylpropan-2-yl)aniline hydrochloride
• 2375260-88-9
• Z3824501478
• EN300-7438943
• 3-(1,1,1-Trifluoro-2-methylpropan-2-yl)aniline;hydrochloride

• Inchi： 1S/C10H12F3N.ClH/c1-9(2,10(11,12)13)7-4-3-5-8(14)6-7;/h3-6H,14H2,1-2H3;1H
• InChI Key： BWFVYDMUPWMQDJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N)C=1)(C)(C)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 239.0688616g/mol
• Monoisotopic Mass: 239.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1)

Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1) and its Significance in Modern Chemical Research

Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1), with the CAS number 2375260-88-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of aromatic amines, which are widely recognized for their diverse applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and a tert-butyl group attached to the benzene ring, contribute to its distinct chemical properties and reactivity. These features make it a valuable intermediate in synthesizing more complex molecules with potential therapeutic benefits.

The hydrochloride salt form of this compound enhances its solubility in polar solvents, making it more amenable for various chemical reactions and biological assays. The stability and purity of this compound are critical factors that ensure its efficacy in research applications. In recent years, there has been growing interest in exploring the pharmacological properties of aromatic amines due to their ability to interact with biological targets such as enzymes and receptors. The presence of fluorine atoms in the molecular structure can influence the metabolic stability and binding affinity of drug candidates, which are crucial parameters in drug design.

Recent studies have highlighted the potential of Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1) as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have investigated its role in developing inhibitors for various enzymes involved in inflammatory pathways. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of drug molecules, which can lead to improved pharmacokinetic profiles. Additionally, the tert-butyl group provides steric hindrance that can optimize binding interactions with biological targets.

In the realm of medicinal chemistry, the structural motif of this compound has been leveraged to design molecules with enhanced bioavailability and reduced toxicity. The combination of electronic and steric effects induced by the substituents on the benzene ring allows for fine-tuning the pharmacological properties of derived compounds. This flexibility has made it a valuable scaffold for exploring new drug candidates targeting neurological disorders, cancer, and infectious diseases. The hydrochloride salt form ensures that the compound remains stable under various storage conditions and can be easily handled in laboratory settings.

The synthesis of Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination processes are commonly utilized to construct the desired molecular framework. These synthetic strategies not only highlight the versatility of this compound but also demonstrate the progress made in synthetic organic chemistry.

From a biological perspective, aromatic amines have been extensively studied for their potential antimicrobial and anti-inflammatory effects. The unique structural features of Benzenamine, 3-(2,2,2-trifluoro-1,1-dimethylethyl)-, hydrochloride (1:1) contribute to its ability to modulate biological pathways by interacting with specific targets. Preclinical studies have shown promising results in using derivatives of this compound as leads for new therapeutic agents. The ability to fine-tune its structure allows researchers to optimize its pharmacological profile for specific applications.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at an atomic level. These insights have guided experimental efforts by providing hypotheses on how to modify its structure for improved efficacy. The integration of computational methods with experimental approaches has accelerated the discovery process in drug development.

In conclusion，Benzenamine, 3-(2，2，2-trifluoro-1，1-dimethylethyl)-，hydrochloride (1:1) represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents，while its stability and solubility enhance its utility in laboratory settings。The ongoing research into its pharmacological properties underscores its importance as a building block for future drugs。As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly critical role in addressing complex diseases and improving human health。